Cas no 1805026-32-7 (6-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-sulfonyl chloride)

• Product Name: 6-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-sulfonyl chloride
• CAS No: 1805026-32-7
• MF: C₈H₃BrClF₆NO₃S
• MW: 422.526740312576
• CID: 4845985
• Update Time: 2025-10-19

6-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-sulfonyl chloride

• Inchi： 1S/C8H3BrClF6NO3S/c9-2-3-1-4(21(10,18)19)5(20-8(14,15)16)6(17-3)7(11,12)13/h1H,2H2
• InChI Key： JUKFGJZDBPFZAX-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=C(C(C(F)(F)F)=N1)OC(F)(F)F)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 464
• XLogP3: 3.6
• Topological Polar Surface Area: 64.599

Additional information on 6-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-sulfonyl chloride

Comprehensive Analysis of 6-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-sulfonyl chloride (CAS No. 1805026-32-7)

The compound 6-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-sulfonyl chloride (CAS No. 1805026-32-7) is a highly specialized sulfonyl chloride derivative with significant applications in pharmaceutical intermediates and agrochemical synthesis. Its unique molecular structure, featuring both trifluoromethoxy and trifluoromethyl groups, makes it a valuable building block for designing advanced bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the key reasons for the growing demand for 6-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-sulfonyl chloride is its role in fluorinated compound synthesis. Fluorinated compounds are gaining traction in modern chemistry due to their enhanced metabolic stability and lipophilicity, which are critical for pharmaceutical applications. The presence of bromomethyl and sulfonyl chloride groups further enhances its reactivity, enabling versatile cross-coupling reactions and nucleophilic substitutions.

In recent years, the CAS No. 1805026-32-7 has been a subject of interest in AI-driven drug discovery platforms. With the rise of computational chemistry and machine learning, researchers are leveraging this compound to explore novel structure-activity relationships (SAR). Its pyridine core and electron-withdrawing groups make it a promising candidate for targeting enzyme inhibitors and receptor modulators.

From an industrial perspective, 6-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-sulfonyl chloride is often discussed in the context of green chemistry and sustainable synthesis. Companies are exploring eco-friendly methods to produce this compound, minimizing waste and energy consumption. This aligns with global trends toward environmentally friendly chemical processes and circular economy principles.

Another hotspot topic related to this compound is its potential in high-performance materials. The combination of trifluoromethoxy and trifluoromethyl groups can impart unique thermal stability and chemical resistance, making it suitable for advanced polymers and coatings. Researchers are investigating its use in electronic materials and optoelectronic devices, where fluorinated compounds often exhibit superior performance.

For those searching for CAS 1805026-32-7 suppliers or 6-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-sulfonyl chloride synthesis methods, it's important to note that this compound requires specialized handling due to its reactive functional groups. Proper storage conditions and safety protocols are essential to maintain its stability and purity. Many chemical databases and research papers provide detailed insights into its physicochemical properties and applications.

In conclusion, 6-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-sulfonyl chloride (CAS No. 1805026-32-7) represents a cutting-edge compound with broad potential in medicinal chemistry, material science, and industrial applications. Its unique structural features and reactivity profile make it a valuable asset for researchers and manufacturers alike. As the demand for fluorinated compounds and specialty chemicals continues to rise, this compound is poised to play a pivotal role in future innovations.